(R)-1-(6-(Diethylamino)pyrimidin-4-yl)pyrrolidin-3-ol

• IUPAC Name: (3R)-1-[6-(diethylamino)pyrimidin-4-yl]pyrrolidin-3-ol
• InChI: InChI=1S/C12H20N4O/c1-3-15(4-2)11-7-12(14-9-13-11)16-6-5-10(17)8-16/h7,9-10,17H,3-6,8H2,1-2H3/t10-/m1/s1
• InChI Key: BKBJTJLPZGWWHR-SNVBAGLBSA-N
• Canonical SMILES: CCN(CC)C1=NC=NC(=C1)N2CCC(C2)O
• Isomeric SMILES: CCN(CC)C1=NC=NC(=C1)N2CC[C@H](C2)O
• Molecular Formula: C12H20N4O
• Molecular Weight: 236.31 g/mol

Description

Based on ®-N-methyl-N-(5-azaspiro[2.4]heptan-7-yl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine as a core scaffold, we identified ®-3-(7-(methyl(7H-pyrrolo[2,3-d]pyrimidin-4-yl)amino)-5-azaspiro[2.4]heptan-5-yl)-3-oxopropanenitrile [®-6c] as a JAK1 selective inhibitor.

Synthesis Analysis

The structural design was based on the combination of tofacitinib’s 7-deazapurine and 5-azaspiro[2.4]heptan-7-amine.

Molecular Structure Analysis

The molecular structure of this compound is based on a core scaffold of ®-N-methyl-N-(5-azaspiro[2.4]heptan-7-yl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine.

Chemical Reactions Analysis

The compound exhibited an IC50 value of 8.5 nM against JAK1 with a selectivity index of 48 over JAK2.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not explicitly mentioned in the source.

Mechanism of Action

The compound acts as a JAK1 selective inhibitor.

Safety and Hazards

The safety and hazards of this compound are not explicitly mentioned in the source.

Future Directions

To optimize ®-6c as a lead compound, in vitro ADME, hERG, kinase profiling, and pharmacokinetic tests were performed. Mouse and rat in vivo studies verified that ®-6c exhibited desired efficacies in CIA and AIA models.